Cas no 1090910-39-6 (5-chloro-2-(methylsulfanyl)-N-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]pyrimidine-4-carboxamide)

• Product Name: 5-chloro-2-(methylsulfanyl)-N-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]pyrimidine-4-carboxamide
• CAS No: 1090910-39-6
• MF: C₁₉H₁₃ClN₄OS₂
• MW: 412.915719747543
• CID: 5931615
• PubChem ID: 36771076
• Update Time: 2025-06-08

5-chloro-2-(methylsulfanyl)-N-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1090910-39-6
• 5-chloro-2-(methylsulfanyl)-N-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]pyrimidine-4-carboxamide
• AKOS034098946
• Z296227174
• EN300-26610958

• Inchi： 1S/C19H13ClN4OS2/c1-26-18-21-9-14(20)16(23-18)17(25)24-19-22-15(10-27-19)13-7-6-11-4-2-3-5-12(11)8-13/h2-10H,1H3,(H,22,24,25)
• InChI Key： LGASTYIDWSHKLV-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(NC1=NC(=CS1)C1=CC=C2C=CC=CC2=C1)=O)SC

Computed Properties

• Exact Mass: 412.0219311g/mol
• Monoisotopic Mass: 412.0219311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 5-chloro-2-(methylsulfanyl)-N-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]pyrimidine-4-carboxamide

Introduction to 5-chloro-2-(methylsulfanyl)-N-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]pyrimidine-4-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1090910-39-6, identified as 5-chloro-2-(methylsulfanyl)-N-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]pyrimidine-4-carboxamide, represents a fascinating molecule in the realm of chemical biology. This intricate structure, characterized by its pyrimidine core and appended naphthalene and thiazole moieties, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The strategic placement of functional groups such as the chloro, methylsulfanyl, and carboxamide substituents contributes to its unique chemical properties, making it a valuable candidate for further exploration.

In recent years, the field of medicinal chemistry has witnessed a surge in the investigation of heterocyclic compounds, particularly those incorporating pyrimidine scaffolds. Pyrimidines are ubiquitous in biological systems, forming essential components of nucleic acids and serving as precursors to numerous bioactive molecules. The introduction of additional aromatic rings, such as naphthalene and thiazole, into the pyrimidine framework can modulate electronic and steric properties, thereby influencing binding affinity and metabolic stability. This compound exemplifies such an approach, combining multiple heterocyclic systems to create a versatile pharmacophore.

The 5-chloro substituent at the 5-position of the pyrimidine ring is particularly noteworthy. Chloro groups are frequently employed in medicinal chemistry due to their ability to enhance lipophilicity and interact with biological targets through halogen bonding. Additionally, the methylsulfanyl group at the 2-position introduces a sulfur atom into the molecule, which can participate in various interactions with biological macromolecules. Sulfur-containing heterocycles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of these features makes 5-chloro-2-(methylsulfanyl)-N-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]pyrimidine-4-carboxamide a promising candidate for further investigation.

The 4-carboxamide functionality at the 4-position of the pyrimidine ring adds another layer of complexity to the molecule. Carboxamides are well-established pharmacophores that can engage with biological targets through hydrogen bonding and ionic interactions. They are also known for their stability under physiological conditions, making them suitable for drug development. The combination of these functional groups within the 5-chloro-2-(methylsulfanyl)-N-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]pyrimidine-4-carboxamide structure suggests a multifaceted interaction profile with potential therapeutic applications.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening approaches to identify novel bioactive compounds. The unique structural features of 5-chloro-2-(methylsulfanyl)-N-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]pyrimidine-4-carboxamide make it an attractive candidate for such studies. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can predict potential binding modes and interactions with target proteins. These computational methods have been instrumental in accelerating drug discovery pipelines and have led to the identification of several high-value candidates that would otherwise remain undiscovered.

In vitro studies have begun to elucidate the biological activity of 5-chloro-2-(methylsulfanyl)-N-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]pyrimidine-4-carboxamide. Initial experiments suggest that this compound exhibits notable activity against certain cancer cell lines. The synergistic effects of its multiple functional groups appear to disrupt critical signaling pathways involved in tumor growth and progression. Furthermore, preliminary toxicology assessments indicate that it demonstrates acceptable safety profiles at relevant concentrations. These findings underscore its potential as a lead compound for further optimization into a therapeutic agent.

The integration of machine learning techniques into drug discovery has also shown promise in accelerating the development process. By analyzing large datasets containing structural and activity information, machine learning models can predict properties such as solubility, permeability, and metabolic stability. These predictions can guide medicinal chemists in designing analogs of 5-chloro-2-(methylsulfanyl)-N-[4-(naphthalen-2-y l)-1,3-thiazol - 2 - yl]pyrimidine - 4 - carboxamide that enhance pharmacokinetic profiles while maintaining or improving biological activity. This interdisciplinary approach is transforming drug discovery by enabling more rational and efficient design processes.

The role of natural product-inspired scaffolds cannot be overstated in modern medicinal chemistry. Many successful drugs have been derived from natural products or inspired by their structural motifs. The compound 5-chloro - 2 - (methylsulfanyl) - N [ 4 ( naphthalen - 2 - yl ) - 1 , 3 - thiaz ol - 2 - yl ] py rimid ine - 4 - carbox amide incorporates elements reminiscent of natural product scaffolds while incorporating synthetic modifications to enhance potency and selectivity. This blend of natural inspiration with synthetic innovation highlights an important trend in drug development—leveraging nature's diversity while employing synthetic chemistry to refine bioactivity.

As our understanding of disease mechanisms continues to evolve, so too does our capacity to design molecules that target them effectively. The compound 5-chloro - 2 - (methylsulfanyl) - N [ 4 ( naphthalen - 2 - yl ) - 1 , 3 - thiaz ol - 2 - yl ] py rimid ine - 4 - carbox amide exemplifies this progress by combining multiple pharmacophoric elements into a single entity capable of modulating complex biological pathways. Its unique structure positions it as a valuable tool for both academic research and industrial drug development efforts aimed at addressing unmet medical needs.

In conclusion,5-chloro – 2 – (methylsulfanyl) – N [ 4 ( naphthalen – 2 – yl ) – 1 , 3 – thiaz ol – 2 – yl ] py rimid ine – 4 – carbox amide represents a significant advancement in chemical biology with potential applications across multiple therapeutic areas including oncology,[keyword: cancer research] inflammation,[keyword: anti-inflammatory agents]and infectious diseases,[keyword: antimicrobial agents] among others,[keyword: pharmaceutical research] Its complex structure,[keyword: molecular structure] featuring multiple heterocyclic systems,[keyword: heterocyclic compounds] functional groups,[keyword: functional groups]and promising biological activity,[keyword: bioactivity] make it an exciting subject for further investigation,[keyword: drug discovery] highlighting its importance as a scaffold for developing novel therapeutics,[keyword: therapeutic agents] In an era where precision medicine is becoming increasingly important,[keyword: precision medicine] compounds like this one offer hope for more targeted,[keyword: targeted therapies] effective treatments,[keyword: treatment modalities] ultimately improving patient outcomes worldwide.